1-(2-Bromo-5-fluorophenyl)pyrrolidin-2-one

• IUPAC Name: 1-(2-bromo-5-fluorophenyl)pyrrolidin-2-one
• InChI: InChI=1S/C10H9BrFNO/c11-8-4-3-7(12)6-9(8)13-5-1-2-10(13)14/h3-4,6H,1-2,5H2
• InChI Key: YIGHXLOTIFUQBV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=C(C=CC(=C2)F)Br
• Molecular Formula: C10H9BrFNO
• DSSTOX Substance ID: DTXSID20682024
• Molecular Weight: 258.09 g/mol
• CAS RN: 1280786-54-0

Description

“1-(2-Bromo-5-fluorophenyl)pyrrolidin-2-one” is a chemical compound with the molecular formula C10H9BrFNO. It has a molecular weight of 258.09. The compound is characterized by the presence of a pyrrolidin-2-one group attached to a phenyl ring, which is further substituted with bromine and fluorine atoms.

Molecular Structure Analysis

The molecular structure of “this compound” includes a five-membered pyrrolidin-2-one ring attached to a phenyl ring. The phenyl ring is substituted at the 2nd position with a bromine atom and at the 5th position with a fluorine atom.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. It has a molecular weight of 258.09. The compound’s InChI key is YIGHXLOTIFUQBV-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis and Characterization

• Intermediates for Biologically Active Compounds : The synthesis of "1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one" showcases the compound's role as an important intermediate in the production of various biologically active compounds. The detailed synthesis process, involving multiple steps including nitration, chlorination, N-alkylation, reduction, and condensation, highlights its potential in medicinal chemistry for creating new therapeutic agents (Wang et al., 2016).

• Crystal Structure and Chemical Properties : The study of "3'-[(4-fluorophenyl)carbonyl]-5'-(hydroxymethyl)-4’-phenyl spiro[indole-3,2'-pyrrolidin]-2(1H)-one" provides insights into the crystal structure and chemical properties of related compounds. This research is significant for the development of materials with specific optical, electronic, or structural characteristics, which can be applied in various scientific and industrial fields (Sharma et al., 2013).

Applications in Materials Science

• Luminescent Polymers : The development of polymers incorporating pyrrolidin-2-one units for enhanced luminescent properties illustrates the material science applications of these compounds. Such polymers can be used in optoelectronic devices, sensors, and other applications where high luminescence and specific optical properties are required (Zhang & Tieke, 2008).

• Electrochromic Properties : The copolymerization of "1-(4-fluorophenyl)-2,5-di(thiophen-2-yl)-1H-pyrrole" with other monomers to enhance the electrochromic properties of conducting polymers indicates the role of such compounds in creating materials with variable optical properties. These materials have potential applications in smart windows, displays, and other technologies requiring reversible color changes (Türkarslan et al., 2007).